Cas no 1594-56-5 (2,4-Dinitrophenyl thiocyanate)

• Product Name: 2,4-Dinitrophenyl thiocyanate
• CAS No: 1594-56-5
• MF: C₇H₃N₃O₄S
• MW: 225.181419610977
• MDL: MFCD00047702
• CID: 83820
• PubChem ID: 87576190
• Update Time: 2025-09-23

2,4-Dinitrophenyl thiocyanate Chemical and Physical Properties

Names and Identifiers

• 2,4-Dinitrophenyl thiocyanate
• 2,4-Dinitrothiocyanatobenzene
• (2,4-dinitrophenyl) thiocyanate
• 2,4-Dinitrophenylrhodanide
• Thiocyanic Acid 2,4-Dinitrophenyl Ester
• DNTB
• Nirit
• Trirodazeen
• Gryzbol
• Grzybol
• 2,4-Dinitrothiocyanobenzene
• Nirit Supra
• Tri-Rodazene
• Rhodandinitrobenzol
• 2,4-Dinitro-1-thiocyanobenzene
• Rodatox 60
• RDNB
• DNRB
• 2,4-Dinitrophenylthiocyanate
• NBT (pesticide)
• 2,4-Dinitrothiocyanatebenzene
• 2,4-Dinitro-rhodanbenzol
• Thiocyanic acid, 2,4-dinitrophenyl ester
• Caswell No. 392C
• 2,4-dinitro-1-thiocyanatobenzene
• 2,4-Dinitrofenylthiokyanat
• 2317-W
• DTXSID4041367
• 2,4-Dinitro-rhodanbenzol [German]
• MFCD00047702
• Tox21_301463
• Thiocyanicacid,2,4-dinitrophenylester
• [(2,4-dinitrophenyl)sulfanyl]formonitrile
• NSC-540
• Thiocyano-2,4-dinitrobenzene
• BS-43902
• WLN: WNR CNW DSCN
• I0559FK639
• BRN 1983292
• UNII-I0559FK639
• EPA Pesticide Chemical Code 392400
• AKOS003241772
• DINITROPHENYL THIOCYANATE, 2,4-
• NCGC00255647-01
• Q26841305
• T0199
• NS00025191
• Thiocyanic acid,2,4-dinitrophenyl ester
• CHEBI:53051
• AI3-18662
• FT-0610214
• BENZENE, 2,4-DINITRO-1-THIOCYANATO-
• CCRIS 3142
• 1594-56-5
• NSC 540
• 2,4-Dinitrofenylthiokyanat [Czech]
• SCHEMBL466008
• Thiocyanic acid,4-dinitrophenyl ester
• CAS-1594-56-5
• A18255
• CHEMBL3182907
• H-Val-Tyr-Valcrystalline
• NSC540
• DTXCID2021367
• CS-0320868
• W-201444
• EINECS 216-477-5
• D92317
• DB-043427
• 2,4-bisnitrophenyl thiocyanate
• AE-641/30106038

• MDL： MFCD00047702
• Inchi： 1S/C7H3N3O4S/c8-4-15-7-2-1-5(9(11)12)3-6(7)10(13)14/h1-3H
• InChI Key： XQDQRCRASHAZBA-UHFFFAOYSA-N
• SMILES： S(C#N)C1=CC=C(C=C1[N+](=O)[O-])[N+](=O)[O-]
• BRN： 1983292

Computed Properties

• Exact Mass: 224.98400
• Monoisotopic Mass: 224.984
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2
• Topological Polar Surface Area: 141

Experimental Properties

• Color/Form: Yellow has irritating crystals
• Density: 1.7218 (rough estimate)
• Melting Point: 138.0 to 143.0 deg-C
• Boiling Point: 368.4°C at 760 mmHg
• Flash Point: 176.572 °C
• Refractive Index: 1.6320 (estimate)
• PSA: 140.73000
• LogP: 3.12258
• Sensitiveness: Moisture Sensitive
• Solubility: Insoluble in water, slightly soluble in methanol \ toluene \ chloroform, etc

2,4-Dinitrophenyl thiocyanate Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H301+H311+H331-H315-H319-H335
• Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Hazardous Material transportation number：2811
• Hazard Category Code： 32-36/37/38-40
• Safety Instruction： S26-S36/37/39
• RTECS：XK9450000
• Safety Term：S26;S36/37/39
• Packing Group：III
• Risk Phrases：R32; R36/37/38
• HazardClass：6.1
• PackingGroup：III